2-Amino-N-(3-hydroxypropyl)acetamide hydrochloride
Overview
Description
2-Amino-N-(3-hydroxypropyl)acetamide hydrochloride is a chemical compound with the CAS Number: 1220034-68-3 . It has a molecular weight of 168.62 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H12N2O2.ClH/c6-4-5(9)7-2-1-3-8;/h8H,1-4,6H2,(H,7,9);1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular formula of C5H13ClN2O2 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Esterification of N-protected Amino Acids : 2-Phenylisopropyl and t-butyl trichloroacetamidates are useful for the esterification of N-protected amino acids under mild neutral conditions. This process is especially relevant for hydroxyl-containing amino acids, although it lacks selectivity in dialkylation (J. Thierry, C. Yue, P. Potier, 1998).
Pharmaceutical Compositions : A particular invention involving a salt or solvate of N-{2-[((2S)-3-{[1-(4-chlorobenzyl)piperidin-4-yl]amino}-2-hydroxy-2-methylpropyl)oxy]-4-hydroxyphenyl}acetamide benzoate has been used in pharmaceutical compositions and therapeutics (ジュリアン・ジョヴァンニーニ, ボー−イェラン・ヨセフソン, 2005).
Advanced Oxidation Chemistry : The advanced oxidation chemistry of paracetamol with the UV/H2O2 system shows hydroxylation and degradation pathways leading to various nitrogenous and non-nitrogenous degradation products. This includes the accumulation of substantial amounts of acetamide and oxalic acid monoamide (Davide Vogna, R. Marotta, A. Napolitano, M. d’Ischia, 2002).
Chemoselective Acetylation in Drug Synthesis : N-(2-Hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, can be obtained through chemoselective monoacetylation of 2-aminophenol. This process utilizes immobilized lipase as a catalyst (Deepali B Magadum, G. Yadav, 2018).
Synthesis of Potential Pesticides : X-ray powder diffraction has been used to characterize new derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which are potential pesticides (E. Olszewska, B. Tarasiuk, S. Pikus, 2009).
Anticancer Drug Synthesis and Analysis : The synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, an anticancer drug, shows promising results in targeting the VEGFr receptor (Gopal Sharma, S. Anthal, D. Geetha, F. H. Al-Ostoot, Yasser Hussein Eissa Mohammed, S. Ara Khanum, M. A. Sridhar, R. Kant, 2018).
Study of Ketone Bodies on Astrocyte Amino Acid Metabolism : Research into the effects of ketone bodies like acetoacetate and 3‐hydroxybutyrate on astrocyte amino acid metabolism reveals insights into neuronal metabolism and potential therapeutic applications (M. Yudkoff, Y. Daikhin, I. Nissim, Renee Grunstein, I. Nissim, 1997).
Safety and Hazards
properties
IUPAC Name |
2-amino-N-(3-hydroxypropyl)acetamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2.ClH/c6-4-5(9)7-2-1-3-8;/h8H,1-4,6H2,(H,7,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCSOCAJGHWATHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNC(=O)CN)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1220034-68-3 | |
Record name | Acetamide, 2-amino-N-(3-hydroxypropyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220034-68-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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